Cas no 2901-66-8 (Reserpic Acid Methyl Ester)

• Product Name: Reserpic Acid Methyl Ester
• CAS No: 2901-66-8
• MF: C₂₃H₃₀N₂O₅
• MW: 414.494706630707
• CID: 257685
• PubChem ID: 73532
• Update Time: 2025-04-19

Reserpic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Reserpic Acid Methyl Ester
• Methyl reserpate
• Reserpic Acid Methyl
• Yohimban-16-carboxylicacid, 18-hydroxy-11,17-dimethoxy-, methyl ester, (3b,16b,17a,18b,20a)-
• Methyle reserpate
• Q27289987
• MDJQWFFIUHUJSB-UQVJXISSSA-N
• 2901-66-8
• METHYLRESERPATE
• NSC 81464
• RESERPIC ACID METHYL ESTER [MI]
• EINECS 220-792-3
• UNII-TIB2VC9239
• NS00048933
• TIB2VC9239
• Methyl reserpinolate
• 3-beta,20-alpha-Yohimban-16-beta-carboxylic acid, 18-beta-hydroxy-11,17-alpha-dimethoxy-, methyl ester
• AKOS040753030
• methyl (1R, 15S, 17R, 18R, 19S, 20S)-17-hydroxy-6, 18-dimethoxy-1, 3, 11, 12, 14, 15, 16, 17, 18, 19, 20, 21-dodecahydroyohimban-19-carboxylate
• Reserpate de methyle
• Reserpate de methyle [French]
• methyl (1R,15S,17R,18R,19S,20S)-17-hydroxy-6,18-dimethoxy-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8-tetraene-19-carboxylate
• 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester
• NSC-81464
• FS-7821
• Yohimban-16-carboxylic acid, 18-hydroxy-11,17-dimethoxy-, methyl ester, (3beta,16beta,17alpha,18beta,20alpha)-
• SCHEMBL13130027
• Methyl (3beta,16beta,17alpha,18beta,20alpha)-18-hydroxy-11,17-dimethoxyyohimban-16-carboxylate
• 3-.BETA.,20-.ALPHA.-YOHIMBAN-16-.BETA.-CARBOXYLIC ACID, 18-.BETA.-HYDROXY- 11,17-.ALPHA.-DIMETHOXY-, METHYL ESTER
• CHEBI:141924
• Reserpic acid, methyl ester
• Methyl(3beta,16beta,17alpha,18beta,20alpha)-18-hydroxy-11,17-dimethoxyyohimban-16-carboxylate
• SMR001560360
• MLS002694431
• Methyl reserpate; Methyl reserpinolate; NSC 81464; (3ss,16ss,17a,18ss,20a)-18-Hydroxy-11,17-dimethoxy-yohimban-16-carboxylic Acid Methyl Ester
• methyl (1R,15S,17R,18R,19S,20S)-17-hydroxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
• DA-77408
• G87049

• Inchi： 1S/C23H30N2O5/c1-28-13-4-5-14-15-6-7-25-11-12-8-19(26)22(29-2)20(23(27)30-3)16(12)10-18(25)21(15)24-17(14)9-13/h4-5,9,12,16,18-20,22,24,26H,6-8,10-11H2,1-3H3/t12-,16+,18-,19-,20+,22+/m1/s1
• InChI Key： MDJQWFFIUHUJSB-UQVJXISSSA-N
• SMILES： O(C)[C@H]1[C@@H](C[C@@H]2CN3CCC4C5C=CC(=CC=5NC=4[C@H]3C[C@@H]2[C@@H]1C(=O)OC)OC)O

Computed Properties

• Exact Mass: 414.21500
• Monoisotopic Mass: 414.215472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84

Experimental Properties

• Color/Form: Powder
• Density: 1.2138 (rough estimate)
• Melting Point: 244.5°C
• Boiling Point: 533.37°C (rough estimate)
• Flash Point: 309.3°C
• Refractive Index: 1.6300 (estimate)
• PSA: 84.02000
• LogP: 2.21850

Reserpic Acid Methyl Ester Security Information

• Hazardous Material transportation number：UN 1544
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids